5-Amino-3-fluorobenzonitrile
Overview
Description
5-Amino-3-fluorobenzonitrile is a chemical compound with the empirical formula C7H5FN2 and a molecular weight of 136.13 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of 5-Amino-3-fluorobenzonitrile involves a multi-step reaction with 3 steps . The first step involves CuI, trans-1,2-diaminocyclohexane, and K2CO3 in toluene at 130°C for 18 hours, yielding a 76 percent product . The second step involves NaOH in toluene, yielding a 99 percent product . The final step involves Pd2dba3 and dppf in dimethylformamide at 90°C for 18 hours, yielding an 85 percent product .Molecular Structure Analysis
The SMILES string for 5-Amino-3-fluorobenzonitrile is Nc1cc(F)cc(c1)C#N . The InChI is 1S/C7H5FN2/c8-6-1-5(4-9)2-7(10)3-6/h1-3H,10H2 .Physical And Chemical Properties Analysis
5-Amino-3-fluorobenzonitrile is a solid . Unfortunately, there is no further information available on its physical and chemical properties.Scientific Research Applications
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Organic Synthesis : As a fluorinated building block, it can be used in the synthesis of various organic compounds. The presence of both the amino and nitrile groups makes it a versatile reagent in organic synthesis .
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Pharmaceutical Research : Fluorinated compounds are often used in the development of new pharmaceuticals. The unique properties of fluorine can improve the biological activity and selectivity of drugs .
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Material Science : Fluorinated compounds are used in the development of new materials, including polymers and ceramics. The presence of fluorine can enhance the properties of these materials .
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Chemical Synthesis : It can be used in the synthesis of complex molecules, including natural products and pharmaceuticals .
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Chromatography : Fluorinated compounds are used in chromatography as stationary phases due to their unique separation properties .
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Analytical Chemistry : It can be used as a reagent in analytical chemistry for the detection and quantification of various substances .
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Organic Synthesis : As a fluorinated building block, it can be used in the synthesis of various organic compounds. The presence of both the amino and nitrile groups makes it a versatile reagent in organic synthesis .
-
Pharmaceutical Research : Fluorinated compounds are often used in the development of new pharmaceuticals. The unique properties of fluorine can improve the biological activity and selectivity of drugs .
-
Material Science : Fluorinated compounds are used in the development of new materials, including polymers and ceramics. The presence of fluorine can enhance the properties of these materials .
-
Chemical Synthesis : It can be used in the synthesis of complex molecules, including natural products and pharmaceuticals .
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Chromatography : Fluorinated compounds are used in chromatography as stationary phases due to their unique separation properties .
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Analytical Chemistry : It can be used as a reagent in analytical chemistry for the detection and quantification of various substances .
Safety And Hazards
properties
IUPAC Name |
3-amino-5-fluorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2/c8-6-1-5(4-9)2-7(10)3-6/h1-3H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJHVWOFTAJCONF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1N)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40373366 |
Source
|
| Record name | 5-Amino-3-fluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40373366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-3-fluorobenzonitrile | |
CAS RN |
210992-28-2 |
Source
|
| Record name | 5-Amino-3-fluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40373366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-amino-5-fluorobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[5-(Phenylamino)-1,2,4-thiadiazol-3-yl]propan-2-one](/img/structure/B1272228.png)
